2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-[(5-benzyl-4-ethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C25H24N4O2S/c1-2-29-23(17-19-9-5-3-6-10-19)27-28-25(29)32-18-24(30)26-20-13-15-22(16-14-20)31-21-11-7-4-8-12-21/h3-16H,2,17-18H2,1H3,(H,26,30)
• InChI Key: WPJRJXUELXHPOW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C25H24N4O2S
• Molecular Weight: 444.6 g/mol

Description

2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenoxyphenyl)acetamide, also known as BTE-1, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. BTE-1 is a member of the 1,2,4-triazole family of compounds, which have been shown to possess a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of several enzymes involved in the synthesis of DNA and RNA, which are crucial for cancer cell growth. Additionally, this compound has been shown to activate several pro-apoptotic proteins, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. In vivo studies have shown that this compound can inhibit tumor growth in animal models of cancer. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenoxyphenyl)acetamide for lab experiments is its high purity and high yield synthesis. This makes it easy to obtain and use in experiments. Additionally, this compound has been shown to have low toxicity, making it a safe candidate for further research. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenoxyphenyl)acetamide. One potential direction is to investigate its potential as a cancer therapy in clinical trials. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other diseases, such as inflammatory diseases. Finally, the synthesis of this compound could be optimized further to improve its solubility and bioavailability, making it a more suitable candidate for clinical use.
In conclusion, this compound is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its high purity and low toxicity make it a suitable candidate for further research, particularly in the field of cancer therapy. However, further research is needed to fully understand its mechanism of action and potential applications in other diseases.

Synthesis Methods

The synthesis of 2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenoxyphenyl)acetamide involves a multi-step process that begins with the reaction of benzyl isothiocyanate with ethyl 4-amino-3-thiosemicarbazide to form 5-benzyl-4-ethyl-4H-1,2,4-triazol-3-thiol. This intermediate is then reacted with 4-phenoxyphenylacetyl chloride to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yields, making it a suitable candidate for further research.

Scientific Research Applications

2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-phenoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising applications is in the treatment of cancer. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy. Additionally, this compound has been shown to inhibit angiogenesis (the formation of new blood vessels), which is a crucial step in tumor growth and metastasis.